Cas no 42580-35-8 (4-(3-Methoxypropoxy)benzaldehyde)

4-(3-Methoxypropoxy)benzaldehyde Properties

Names and Identifiers

• 4-(3-Methoxypropoxy)benzaldehyde
• Benzaldehyde,4-(3-methoxypropoxy)-
• A6938
• AKOS000102234
• FT-0654472
• 4-(3-methoxypropoxy)benzaldehyde
• SCHEMBL3720061
• D97814
• 42580-35-8
• BS-28205
• CS-0209965
• UAAGRUIKVGFWOZ-UHFFFAOYSA-N
• DTXSID30589797
• DB-228842
• +Expand

• MDL： MFCD12798474
• InChIKey： UAAGRUIKVGFWOZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-13-7-2-8-14-11-5-3-10(9-12)4-6-11/h3-6,9H,2,7-8H2,1H3
• SMILES： COCCCOC1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 194.094
• Heavy Atom Count: 14
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 1.91440
• PSA: 35.53
• Refractive Index: 1.523
• Boiling Point: 311.2°C at 760 mmHg
• Flash Point: 132.9°C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),